4-iodo-N-(4-isopropylphenyl)benzamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
4-Iodo-N-(4-isopropylphenyl)benzamide is a halogenated benzamide derivative characterized by an iodine substituent at the para position of the benzoyl group and an isopropylphenyl moiety on the amide nitrogen. Its molecular weight is approximately 347.16 g/mol (HRMS: [M + H]+ calcd 347.1641) , and it is synthesized via coupling reactions involving 4-iodobenzoic acid and substituted aniline derivatives under basic conditions .
Properties
Molecular Formula |
C16H16INO |
|---|---|
Molecular Weight |
365.21g/mol |
IUPAC Name |
4-iodo-N-(4-propan-2-ylphenyl)benzamide |
InChI |
InChI=1S/C16H16INO/c1-11(2)12-5-9-15(10-6-12)18-16(19)13-3-7-14(17)8-4-13/h3-11H,1-2H3,(H,18,19) |
InChI Key |
POJRGSAIUKSEEP-UHFFFAOYSA-N |
SMILES |
CC(C)C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)I |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)I |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Halogen-Substituted Benzamides
(a) 4-Iodo-N-(4-Methylphenyl)Benzamide
- Structure : Differs by replacing the isopropyl group with a methyl group.
- Molecular Weight: 337.16 g/mol (C₁₄H₁₂INO) .
(b) 4-Bromo-N-(2-Nitrophenyl)Benzamide
- Structure : Bromine replaces iodine; nitro group at the ortho position of the phenyl ring.
- Reactivity : Bromine is less electronegative than iodine, leading to weaker halogen bonding. The nitro group introduces electron-withdrawing effects, altering electronic properties .
(c) N-(4-Iodophenyl)Benzamide
- Structure : Lacks the isopropyl group entirely.
- Molecular Weight: 323.13 g/mol (C₁₃H₁₀INO) .
Benzamides with Heterocyclic or Bulky Substituents
(a) 4-Iodo-N-(4-Pyridyl)Benzamide (INPBA)
- Structure : Pyridyl group replaces isopropylphenyl.
- Applications : Forms stable coordination polymers with metals (e.g., Ag, Zn, Hg) via halogen (C–I···O/N) and hydrogen bonding .
- Comparison : The pyridyl group enables metal coordination, a feature absent in the isopropylphenyl variant .
(b) 4-Isopropyl-N-{4-[(1,3-Thiazol-2-ylamino)Sulfonyl]Phenyl}Benzamide
Benzamides with Variable Acyl Chains
(a) 2-Hexanoylamino-1-(4-Carboxyphenyl)Benzamide
- Structure: Features a hexanoyl chain and carboxyl group.
- Biological Activity : Exhibits 67% inhibition of PCAF histone acetyltransferase (HAT) at 100 μM, comparable to anacardic acid .
(b) N-(4-Bromophenyl)-4-(4-Methoxybenzamido)Benzamide
- Structure : Contains a bromine substituent and methoxybenzamido group.
- Synthesis: Prepared via coupling of 4-amino-N-(4-bromophenyl)benzamide with acid chlorides .
- Key Difference : The methoxy group introduces electron-donating effects, contrasting with the electron-withdrawing iodine in the target compound .
Structural and Functional Data Table
Key Research Findings
- Halogen Effects : Iodine’s polarizability enhances halogen bonding, critical in crystal engineering (e.g., INPBA’s C–I···O/N interactions) . Bromine or chlorine analogs show weaker interactions .
- Biological Relevance: Benzamides with acyl chains (e.g., hexanoyl) exhibit enzyme inhibitory activity, while halogenated variants are prioritized for radiopharmaceutical applications .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
